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Compound of Interest

2-(2-Methoxyphenoxy)-
Compound Name:
benzylamine

CAS No.: 870121-39-4

Cat. No.: B3291185

Get Quote

Executive Summary & Compound Profile

2-(2-Methoxyphenoxy)benzylamine (CAS: 870061-70-4 for HCI salt) is a diaryl ether derivative
featuring a primary benzylic amine.[1] It is structurally significant as a building block in
medicinal chemistry (related to Carvedilol intermediates) and has industrial utility as a mixed-
type corrosion inhibitor for mild steel in acidic media.[1]

This guide interprets the infrared vibrational signature of the molecule, distinguishing it from its
synthetic precursors (nitriles) and structural analogs (ethylamines).
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Property Details
IUPAC Name [2-(2-methoxyphenoxy)phenyllmethanamine
Molecular Formula C14H15NO2

Primary Amine (-NHz), Diaryl Ether (Ar-O-Ar),

Key Functional Groups
Methoxy (-OCH3)

] o Pharm intermediate, Corrosion Inhibitor
Primary Application ) ) )
(Adsorption via N/O lone pairs)

Spectral Analysis: The Fingerprint of Identity

The FTIR spectrum of 2-(2-Methoxyphenoxy)benzylamine is dominated by the interplay
between the basic amine, the ether linkage, and the aromatic systems.[1] The interpretation
below assumes the Hydrochloride Salt (HCI) form, which is the standard stable solid, while
noting Free Base shifts.

A. High-Frequency Region (4000 — 2500 cm~1)[1]

e Amine Salts (-NHs*): In the HCI form, the distinct N-H doublet of the free base disappears.
Instead, look for a broad, complex band between 2600-3100 cm~1. This "ammonium band"
often contains multiple sub-maxima due to combination overtones.

o Free Base Contrast:[1] If analyzing the liquid free base, expect a sharp doublet at 3380
cm~* (asymmetric) and 3310 cm~* (symmetric).[1]

e C-H Stretching (Aromatic & Aliphatic):
o Aromatic C-H: Weak shoulders >3000 cm~1 (approx. 3030-3060 cm~1).[1]

o Methoxy C-H: A distinct, sharp band at 2835 cm~1. This is a diagnostic marker for the
methoxy group, separating it from generic alkyl amines.

o Benzylic C-H: Methylene (-CHz-) stretches appear just below 3000 cm~1 (2920-2950
cm~).[1]

B. Fingerprint Region (1700 — 600 cm~1)[1]
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e Amine Deformation:
o -NHs* Asymmetric Bending: ~1600 cm~? (often overlaps with aromatic ring breathing).[1]
o -NHs* Symmetric Bending: ~1500 cm~1.[1]

o Ether Linkages (The "Butterfly" Mode):

o Ar-O-Ar (Diaryl Ether): A strong, characteristic band at 1240-1270 cm~1.[1] This vibration
involves the antisymmetric stretching of the C-O-C ether bridge connecting the two phenyl
rings.

o Ar-OCHs (Anisole type): Strong asymmetric stretching at 1200-1220 cm~! and symmetric
stretching at 1020-1050 cm~1.[1]

e Aromatic Ring Modes:
o Ring Breathing: Sharp pairs at 1590 cm~* and 1480 cm~1.

o Ortho-Substitution Pattern: The critical differentiator for the 2-substituted geometry.[1]
Look for a strong out-of-plane (oop) bending band at 740-760 cm~1.[1] This confirms the
ortho relationship on both rings.

Comparative Performance Analysis

To validate the "performance” of your analytical method (FTIR) or the purity of your compound,
you must compare it against specific alternatives.

Scenario A: Purity Validation (vs. Precursor)

The primary synthesis route involves the reduction of 2-(2-methoxyphenoxy)benzonitrile.[1]
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) Precursor: .
Feature Target: Benzylamine o Interpretation
Benzonitrile
The disappearance of
the C=N stretch is the
2225 cm™1 Absent Strong, Sharp primary "Pass/Fail"
QC metric for reaction
completion.[1]
Appearance of N-H
Present _ )
3300-3400 cm~? Absent stretching confirms
(Broad/Doublet) )
reduction.[1]
Increased intensity in
Strong (Amine ] the amine indicates
1600 cm~1 ) ) Weak (Aromatic only)
Scissoring) successful

functionalization.[1]

Scenario B: Structural Differentiation (vs. Carvedilol Intermediate)

A common error is confusing this compound with 2-(2-methoxyphenoxy)ethylamine (an

aliphatic amine).[1]
e Benzylic (Target) vs. Ethylamine (Alternative):

o Target: The amine is attached to a benzylic carbon (Ar-C-N).[1] The C-N stretch appears
at ~1260-1300 cm~* (mixed with ether).[1]

o Alternative: The amine is attached to an ethyl chain (Ar-O-C-C-N).[1] This aliphatic chain
shows stronger methylene wagging/twisting bands in the 1350-1400 cm~! region and a
cleaner separation of the C-N stretch (~1050-1100 cm~1) from the aromatic system.[1]

Experimental Protocol: Validated FTIR Workflow

This protocol ensures reproducible spectra suitable for regulatory filing or publication.

Method: Solid-State Analysis (KBr Pellet or Diamond ATR).[1] Prerequisite: Sample must be
dried (vacuum oven, 40°C) to remove hygroscopic water which masks the amine region.
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e Blank Correction: Run an air/crystal background scan (32 scans).[1]

o Sample Prep (ATR): Place ~2 mg of the HCI salt powder onto the diamond crystal. Apply
high pressure (clamp) to ensure intimate contact.[1]

e Acquisition:
o Resolution: 4 cm~1[1]
o Scans: 64 (to resolve weak aromatic overtones)
o Range: 4000-450 cm~1[1]

» Post-Processing: Apply baseline correction. Do not apply smoothing filters as they may
obscure the fine splitting of the aromatic overtones (1600-2000 cm™1).

Structural Visualization & Logic

The following diagram maps the vibrational logic, connecting functional groups to their specific
spectral bands.
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Caption: Figure 1.[1] Vibrational connectivity map linking chemical moieties of 2-(2-
Methoxyphenoxy)benzylamine to characteristic FTIR absorption bands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Benzyl-N-(2-(2-methoxy-phenoxy)-ethyl)amine hydrochloride | CL6H20CINO2 | CID
53401312 - PubChem [pubchem.ncbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [FTIR Spectra Interpretation Guide: 2-(2-
Methoxyphenoxy)benzylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3291185/docs#ftir-spectra-interpretation-guide-2-2-
methoxyphenoxy-benzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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